Zirconium

• CAS No.: 7440-67-7
• Molecular Formula: Zr+4
• Molecular Weight: 91.22 g/mol
• IUPAC Name: zirconium(4+)
• InChI: InChI=1S/Zr/q+4
• InChI Key: GBNDTYKAOXLLID-UHFFFAOYSA-N
• impurities: Commercial-grade ... contains from 1 to 3% hafnium.; Iron, chromium, tin, niobium, and hafnium.
• SMILES: [Zr]
• Canonical SMILES: [Zr+4]
• boiling_point: 6471 °F at 760 mm Hg (NIOSH, 2016); 4406 °C; 3577 °C; 6471°F
• Color/Form: Bluish-black, amorphous powder or grayish-white lustrous metal (platelets or flakes) of hexagonal lattice below 865 °C; body-centered cubic above 865 °C; Grey-white metal; hexagonal; Soft, malleable, ductile solid or gray to gold, amorphous powde
• density: 6.51 (Metal) (NIOSH, 2016); 6.52 g/cu cm; Relative density (water = 1): 6.5; 6.51 (metal); 6.51 (Metal)
• melting_point: 1857 °C
• physical_description: Solid
• Pictograms: Flammable
• solubility: Insoluble (NIOSH, 2016); Soluble in hot concentrated acid; Solubility in water: none; Insoluble
• Synonyms: Zirconium
• vapor_pressure: 0 mm Hg (approx) (NIOSH, 2016); Approximately 0 mm Hg; 0 mmHg (approx)

Description

Zirconium cation (4+), also known as this compound (IV) ion, is a positively charged ion of this compound with a +4 oxidation state. This compound is a transition metal found in Group 4 of the periodic table. It is commonly found in minerals such as zircon (ZrSiO4) and baddeleyite (ZrO2). This compound cation (4+) is known for its excellent resistance to corrosion and its low cross-section for thermal neutrons, making it significant in various industrial applications, particularly in the nuclear industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

Zirconium cation (4+) can be prepared through several synthetic routes, including:

Hydrothermal Method: This involves the reaction of this compound compounds with water at high temperatures and pressures to form this compound cation (4+).

Solvothermal Method: Similar to the hydrothermal method, but uses organic solvents instead of water.

Sol-Gel Method: This involves the transition of a system from a liquid “sol” (mostly colloidal) into a solid “gel” phase.

Microwave-Assisted Synthesis: This method uses microwave radiation to heat the reactants, leading to faster reaction rates and higher yields.

Industrial Production Methods

Industrial production of this compound cation (4+) typically involves the extraction of this compound from its ores, followed by purification and conversion to this compound tetrachloride (ZrCl4). The this compound tetrachloride is then reduced using magnesium in the Kroll process to produce this compound metal, which can be further processed to obtain this compound cation (4+) .

Chemical Reactions Analysis

Types of Reactions

Zirconium cation (4+) undergoes various types of chemical reactions, including:

Hydrolysis: In aqueous solutions, this compound cation (4+) can undergo hydrolysis to form hydroxo complexes.

Complexation: It can form complexes with various ligands, including halides, oxalates, and phosphates.

Oxidation and Reduction: This compound cation (4+) can participate in redox reactions, although it is more commonly found in the +4 oxidation state.

Common Reagents and Conditions

Hydrolysis: Water and acidic or basic conditions.

Complexation: Ligands such as chloride, oxalate, and phosphate under various pH conditions.

Redox Reactions: Reducing agents like magnesium or sodium borohydride.

Major Products Formed

Hydrolysis: Formation of hydroxo complexes such as [Zr4(OH)8(OH2)16]8+.

Complexation: Formation of this compound complexes like this compound oxalate or this compound phosphate.

Redox Reactions: Reduction to this compound metal or lower oxidation state this compound compounds.

Scientific Research Applications

Nuclear Industry

Zirconium alloys are critical in the nuclear sector due to their low neutron absorption and high thermal resistance. Approximately 90% of global this compound production is utilized in nuclear applications, primarily for manufacturing fuel rods and structural components in reactors.

Key Uses:

• Fuel Cladding: this compound's low neutron absorption enhances reactor efficiency.
• Structural Components: Used in pressure tubes, fuel channels, and grid spacers to withstand high temperatures and reactive conditions .

Case Study:
A notable application is in water-cooled reactors where this compound alloys are subjected to extreme conditions. These materials are engineered to resist oxidation and hydrogen pick-up while maintaining structural integrity under irradiation .

Technical Ceramics

This compound dioxide (ZrO₂), also known as zirconia, is a crucial material in the ceramics industry due to its hardness and thermal stability.

Applications Include:

• Cutting Tools: Utilized for manufacturing durable cutting instruments.
• Dental Ceramics: Employed in crowns and implants due to biocompatibility .
• Jewelry: Cubic zirconia is synthesized as a diamond substitute.

Data Table: Applications of Zirconia in Ceramics

Application	Description
Cutting Tools	High hardness suitable for machining
Dental Crowns	Biocompatible material for dental restoration
Jewelry	Synthetic diamond alternative
Laboratory Crucibles	High-temperature resistant containers
Thermal Barrier Coatings	Insulation for furnaces

Corrosion-Resistant Equipment

This compound's exceptional resistance to corrosion makes it ideal for various industrial applications.

Common Uses:

• Chemical Processing Equipment: Flange bolts, tubing, and pumps in corrosive environments.
• Medical Implants: Utilized for devices that require both corrosion resistance and biocompatibility .

Biomedical Applications

Recent advancements have highlighted the potential of this compound-based nanomaterials in medicine.

Applications:

• Anticancer Agents: Zirconia nanoparticles have shown promise in targeting cancer cells.
• Antibacterial Properties: Effective against various bacterial strains, enhancing their use in medical devices .

Case Study:
Research indicates that zirconia nanoparticles can achieve significant antibacterial activity while demonstrating low toxicity levels towards human cells. This positions them as viable candidates for future biomedical applications .

Emerging Technologies

This compound compounds are being explored for innovative applications in advanced materials.

Notable Developments:

• High-Temperature Superconductors: this compound crystal bars serve as essential components in superconductive technologies.
• Metallic Glass Production: this compound alloys contribute to materials with superior wear resistance and hardness .

Mechanism of Action

The mechanism of action of zirconium cation (4+) involves its ability to form stable complexes with various ligands. This property is exploited in its use as a catalyst, where it facilitates chemical reactions by stabilizing transition states and intermediates. In biological systems, this compound cation (4+) interacts with biomolecules, leading to its application in medical implants and radiopharmaceuticals .

Comparison with Similar Compounds

Similar Compounds

Titanium cation (4+): Similar in chemical properties but less stable in aqueous solutions.

Hafnium cation (4+): Chemically similar to zirconium cation (4+) but with a higher atomic weight and density.

Thorium cation (4+): Also in the +4 oxidation state but radioactive and used in different applications

Uniqueness of this compound Cation (4+)

This compound cation (4+) is unique due to its high resistance to corrosion, low thermal neutron cross-section, and ability to form stable complexes with a wide range of ligands. These properties make it particularly valuable in the nuclear industry, medical applications, and as a catalyst in various chemical reactions .

Q & A

Basic Research Questions

Q. What are the standard methodologies for synthesizing high-purity zirconium compounds, and how do they influence material properties?

High-purity this compound compounds (e.g., ZrO₂, ZrC) are typically synthesized via chemical vapor deposition (CVD), sol-gel processes, or hydrothermal methods. CVD offers control over crystallinity and stoichiometry, while sol-gel methods enable fine-tuning of porosity for catalytic applications. Characterization techniques like XRD and TEM are critical to validate phase purity and nanostructure . Method selection should align with the intended application, such as thermal stability for nuclear reactors or surface area for catalysis .

Q. How do temperature and pressure affect this compound’s mechanical properties in extreme environments?

Mechanical testing under controlled conditions (e.g., uniaxial compression, nanoindentation) paired with in-situ SEM/TEM reveals this compound’s ductile-to-brittle transition at high temperatures. Data contradictions often arise from impurity levels (e.g., oxygen content) or grain boundary effects, necessitating multivariate regression analysis to isolate variables .

Q. What spectroscopic techniques are most effective for characterizing this compound-based alloys?

XPS and EDS are standard for elemental analysis, while Raman spectroscopy identifies oxide phases (e.g., tetragonal vs. monoclinic ZrO₂). Neutron diffraction is preferred for studying hydrogen absorption in Zr alloys due to its sensitivity to light elements .

Advanced Research Questions

Q. How can computational models resolve discrepancies in this compound’s phase transition data observed across experimental studies?

Density functional theory (DFT) simulations can predict phase stability under varying temperatures and pressures. Discrepancies often stem from approximations in exchange-correlation functionals; hybrid functionals (e.g., HSE06) improve accuracy but require high computational resources. Cross-validation with experimental DSC and synchrotron XRD data is essential .

Q. What strategies optimize this compound alloy design for corrosion resistance in nuclear reactors while maintaining mechanical integrity?

Combinatorial material synthesis (e.g., Zr-Sn-Nb-Fe alloys) coupled with high-throughput electrochemical testing identifies optimal compositions. Machine learning models trained on corrosion rate datasets can predict performance, but overfitting risks require regularization techniques. Long-term irradiation studies are critical to validate models .

Q. Why do this compound-based catalysts exhibit inconsistent activity in CO₂ reduction, and how can this be systematically addressed?

Inconsistencies often arise from surface heterogeneity or competing reaction pathways. Operando FTIR and DFT calculations can map active sites and intermediate species. A factorial experimental design (e.g., varying pH, potential, and catalyst morphology) isolates dominant factors, while ANOVA identifies statistically significant interactions .

Q. What interdisciplinary approaches reconcile contradictory data on this compound’s biocompatibility in biomedical implants?

Meta-analyses of in-vivo/in-vitro studies must account for surface functionalization (e.g., hydroxyapatite coatings) and immune response variability. Tribocorrosion testing under simulated physiological conditions, combined with proteomic profiling of inflammatory markers, provides a holistic assessment framework .

Q. Methodological Guidance for Addressing Research Challenges

• Data Contradictions : Use meta-regression to account for contextual variables (e.g., synthesis conditions, instrumentation) .
• Experimental Design : Apply the PICO framework (Population: Zr alloy; Intervention: doping; Comparison: undoped Zr; Outcome: corrosion rate) to structure hypotheses .
• Literature Review : Prioritize studies using the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to avoid redundancy .

Synthesis routes and methods I

Procedure details

Solution A was prepared by the addition of 300 g of zirconium acid sulfate to 370 g of water. A second aqueous solution (Solution B) containing an excess amount of base in an amount of 0.101 excess equivalents per equivalent of the zirconium acid sulfate of Solution A was prepared as follows: Sodium 2-ethylhexanoate was prepared in situ by adding 133.0 g of 2-ethylhexanoate acid to 643.4 g of water and a neutralizing amount of 73.9 g of sodium hydroxide (an exact equivalent). Sodium carbonate was added in an amount of 155.4 g to provide a 10.1% excess of basic equivalents per equivalent of zirconium acid sulfate. An amount of 373.7 g of mineral spirits and 15.3 g of butyl cabitol was added to provide organic phase material for product collection before combining the solutions.

Synthesis routes and methods II

Procedure details

A zirconium sulfate solution was prepared by dissolving commercial zirconium sulfate tetrahydrate in distilled water. Analysis of the solution gave a zirconium content of 195 grams per liter (expressed as ZrO2) and a sulfate content of 338 grams per liter (expressed as SO4).

Synthesis routes and methods III

Procedure details

A mixture of purified water (2.7 g) and isopropyl alcohol (50 g) was dropped to a mixture of zirconium tetraisopropoxide (32.7 g), isopropyl alcohol (50 g) and acetylacetone (50 g). After completion of dropping, the mixture was agitated for 2 hours, subjected to hydrolytic condensation and heated to reflux for 2 hours. PGMEA (200 g) was added thereto and was concentrated under reduced pressure to obtain a PGMEA solution of a zirconium-containing condensate (B-II) (250 g). The solid content concentration of the zirconium-containing condensate was 10.5%.

Synthesis routes and methods IV

Procedure details

Synthesis routes and methods V

Procedure details